Cas no 254734-51-5 (1H-Pyrazole-1-carboxamide,5-methyl-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-1-carboxamide,5-methyl-3-(1-methylethyl)-
• CAS No: 254734-51-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 246732
• Update Time: 2024-01-26

1H-Pyrazole-1-carboxamide,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide,5-methyl-3-(1-methylethyl)-
• 1H-Pyrazole-1-carboxamide,5-methyl-3-(1-methylethyl)-(9CI)
• 1H-Pyrazole-1-carboxamide, 5-methyl-3-(1-methylethyl)-

• Inchi： 1S/C8H13N3O/c1-5(2)7-4-6(3)11(10-7)8(9)12/h4-5H,1-3H3,(H2,9,12)
• InChI Key： PGQJIBDPHWDRLS-UHFFFAOYSA-N
• SMILES： N1(C(N)=O)C(C)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 167.106
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 298.8±43.0 °C(Predicted)
• pka: 13?+-.0.50(Predicted)